N-Methyl-N-[2-oxo-2-[4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)piperidin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)piperidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C18H26N4O2/c1-3-16(23)20(2)13-17(24)21-10-7-14(8-11-21)18-19-12-15-6-4-5-9-22(15)18/h3,12,14H,1,4-11,13H2,2H3
• InChI Key: CMCLOSBGCFJMJV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCC(CC1)C2=NC=C3N2CCCC3)C(=O)C=C
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

The compound appears to contain several functional groups and structural features that are common in medicinal chemistry. These include a pyrrolidine ring, an imidazole ring, and an amide group. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s a common scaffold in medicinal chemistry. Imidazole is a five-membered ring with two non-adjacent nitrogen atoms, and it’s a core structure in many biologically active compounds.

Molecular Structure Analysis

The structure of the compound suggests that it could have multiple stereoisomers due to the presence of chiral centers. The spatial orientation of substituents can lead to different biological profiles of drug candidates, due to the different binding mode to enantioselective proteins.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been found to have a wide range of biological activities.